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Compound of Interest

2-Chloro-6-methoxy-3-
Compound Name:

nitropyridine

Cat. No.: B041990

An In-depth Technical Guide to 2-Chloro-6-methoxy-3-nitropyridine (CAS: 38533-61-8)

Introduction

2-Chloro-6-methoxy-3-nitropyridine is a specialized organic compound identified by the CAS
number 38533-61-8.[1] It is a key building block in modern organic synthesis, particularly
valued within the pharmaceutical and fine chemical industries.[2] Structurally, it is a pyridine
ring substituted with chloro, methoxy, and nitro functional groups, which impart a versatile
reactivity profile.[2][3] This compound typically appears as an off-white to yellow powder and
serves as a critical intermediate in the synthesis of complex molecules and active
pharmaceutical ingredients (APIs).[2][4] Its utility is pronounced in cross-coupling reactions,
making it a valuable reagent for drug discovery and development professionals.[2][5]

Physicochemical Properties

The physical and chemical properties of 2-Chloro-6-methoxy-3-nitropyridine are summarized
below. This data is essential for its handling, storage, and application in experimental settings.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b041990?utm_src=pdf-interest
https://www.benchchem.com/product/b041990?utm_src=pdf-body
https://www.benchchem.com/product/b041990?utm_src=pdf-body
https://store.apolloscientific.co.uk/storage/msds/OR27917_msds.pdf
https://www.nbinno.com/article/pharmaceutical-intermediates/sourcing-high-purity-2-chloro-6-methoxy-3-nitropyridine-guide-gq
https://www.nbinno.com/article/pharmaceutical-intermediates/sourcing-high-purity-2-chloro-6-methoxy-3-nitropyridine-guide-gq
https://www.nbinno.com/article/pharmaceutical-intermediates/the-indispensable-role-of-2-methoxy-3-nitropyridine-in-modern-organic-synthesis-eb
https://www.nbinno.com/article/pharmaceutical-intermediates/sourcing-high-purity-2-chloro-6-methoxy-3-nitropyridine-guide-gq
https://www.chemicalbook.com/ProductChemicalPropertiesCB6329477_EN.htm
https://www.nbinno.com/article/pharmaceutical-intermediates/sourcing-high-purity-2-chloro-6-methoxy-3-nitropyridine-guide-gq
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6329477.htm
https://www.benchchem.com/product/b041990?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041990?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
CAS Number 38533-61-8 [1]
Molecular Formula CeHsCIN20s [1][6]
Molecular Weight 188.57 g/mol [61[7]
Appearance Off-white to yellow powder [4]

Melting Point 78-80 °C (lit.) [5][8]
Boiling Point 298.5 £ 35.0 °C at 760 mmHg [8]

Density 1.4 +0.1 g/cm3 [8]
Solubility Slightly soluble in water [4][5]
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Synthesis and Reactivity

The primary synthesis route for 2-Chloro-6-methoxy-3-nitropyridine involves the reaction of

2,6-Dichloro-3-nitropyridine with methanol.[8] This process is a nucleophilic substitution where

the methoxy group replaces one of the chlorine atoms on the pyridine ring.

2,6-Dichloro-3-nitropyridine
(CAS: 16013-85-7)

Nucleophilic Substitution

Methanol
(CAS: 67-56-1)

2-Chloro-6-methoxy-3-nitropyridine

(CAS: 38533-61-8)
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Caption: Synthesis of 2-Chloro-6-methoxy-3-nitropyridine.
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The compound is a versatile intermediate, primarily utilized in Suzuki and Negishi cross-
coupling reactions.[2][5] These reactions are fundamental for creating carbon-carbon bonds,
allowing for the construction of complex molecular frameworks necessary for developing novel
compounds, particularly in medicinal chemistry.[2] For instance, it is a known intermediate in
the synthesis of the antibiotic Gepotidacin.[6]

Key Applications

API Synthesis
(e.g., Gepotidacin)

2-Chloro-6-methoxy-3-nitropyridine Negishi Coupling
- Suzuki Coupling

Click to download full resolution via product page

Caption: Key applications of 2-Chloro-6-methoxy-3-nitropyridine.

Experimental Protocols
Synthesis of 2-Chloro-6-methoxy-3-nitropyridine[6]

This protocol describes a laboratory-scale synthesis of the title compound.
Reagents and Materials:

» Starting Material: Unspecified precursor (likely 2,6-dichloro-3-nitropyridine)
e Solvent: Not specified, but extraction uses Ethyl Acetate

¢ Quenching agent: Deionized water

e Drying agent: Anhydrous sodium sulfate
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 Purification: Silica gel column chromatography

Procedure:

The reaction is initiated and maintained at 0 °C with stirring for 30 minutes.

e The reaction mixture is then brought to room temperature and stirring is continued for an
additional 2 hours.

o After 2 hours, the reaction is stopped by cooling it back down to 0 °C.
e The reaction is quenched by the addition of deionized water (100 mL).
e The product is extracted with ethyl acetate (3 x 150 mL).

e The organic phases are combined, dried over anhydrous sodium sulfate, and concentrated
under reduced pressure to yield the crude product.

Purification:

e The crude product is purified by silica gel column chromatography to afford the pure target
compound, 2-chloro-6-methoxy-3-nitropyridine.

Yield:
e The reported yield for this procedure is 56% (12 g of product).[5]
e H NMR (300 MHz, CDCls) &: 8.37-8.24 (m, 1H), 7.07-7.05 (m, 1H), 4.15 (s, 3H).[5]

Structural Information

2-Chloro-6-methoxy-3-nitropyridine possesses a planar structure with Cs point group
symmetry.[5] The molecule contains 17 atoms, resulting in 45 fundamental vibrations, all of
which are active in both IR and Raman spectroscopy.[5] Of these vibrations, 31 are in-plane
and 14 are out-of-plane.[5]

Safety and Handling
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This compound is classified as hazardous and requires careful handling in a laboratory setting.

Appropriate personal protective equipment (PPE) must be worn.

Hazard Information

Details Source(s)

Signal Word

Warning [7]

Hazard Statements (H-Codes)

H315: Causes skin
irritation.H319: Causes serious
[71[9]

eye irritation.H335: May cause

respiratory irritation.

Precautionary Statements (P-
Codes)

P261, P264, P271, P280,
P302+P352,
P305+P351+P338

Hazard Classifications

Skin Irrit. 2, Eye Irrit. 2, STOT
SE3

Target Organs

Respiratory system

Personal Protective Equipment

Dust mask (type N95 US),

(PPE) eyeshields, gloves

Storage Class 11 (Combustible Solids)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2-Chloro-6-methoxy-3-nitropyridine CAS number
38533-61-8]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041990#2-chloro-6-methoxy-3-nitropyridine-cas-
number-38533-61-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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